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Compound of Interest

Compound Name: aminopurvalanol A

Cat. No.: B1664904

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is a critical component of laboratory operations. This
guide provides essential safety and logistical information for the proper disposal of
aminopurvalanol A, a potent cyclin-dependent kinase (CDK) inhibitor.

While some safety data sheets (SDS) may not classify aminopurvalanol A as a hazardous
substance under the Globally Harmonized System (GHS), its potent biological activity
necessitates careful handling and disposal to prevent unintended environmental release and
ensure personnel safety. Adherence to institutional and local regulations for chemical waste is
paramount.

Chemical and Physical Properties of
Aminopurvalanol A

A summary of the key quantitative data for aminopurvalanol A is presented below for easy
reference.
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Property Value

Molecular Formula C19H26CIN-O[1][2]

Molecular Weight 403.9 g/mol [1][2]

CAS Number 220792-57-4[1][2]

Appearance Solid[3]

Solubility Soluble in DMSO (to 100 mM) and Ethanol (to
10 mM)[1][2]

Storage Store at +4°C[2]

Recommended Disposal Procedure for
Aminopurvalanol A

The following step-by-step protocol outlines the recommended procedure for the disposal of
aminopurvalanol A, treating it as a chemical waste stream to ensure the highest level of

safety and compliance.
1. Personal Protective Equipment (PPE):

o Wear standard laboratory PPE, including safety glasses, a lab coat, and chemical-resistant
gloves.

2. Waste Segregation and Collection:
¢ Solid Waste:

o Collect unadulterated solid aminopurvalanol A and materials grossly contaminated with
the solid (e.g., weighing papers, contaminated tips) in a dedicated, properly labeled

hazardous waste container.

o The container should be made of a compatible material (e.g., polyethylene) and have a

secure screw-top lid.

¢ Liquid Waste (Solutions):
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o Collect solutions of aminopurvalanol A (e.g., in DMSO or ethanol) in a separate,
dedicated liquid hazardous waste container.

o Ensure the container is compatible with the solvent used. Do not mix incompatible waste
streams.

Agueous Waste:

o For dilute aqueous solutions, consult your institution's Environmental Health and Safety
(EHS) office. Direct disposal down the sanitary sewer is generally not recommended
without specific approval, as local regulations vary.[4][5][6] If permitted, it would be for very
dilute, neutralized solutions. Otherwise, collect as aqueous chemical waste.

. Labeling of Waste Containers:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"Aminopurvalanol A".

List all constituents, including solvents and their approximate concentrations.
Indicate the date when waste was first added to the container.
. Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area within the
laboratory.[7]

Ensure the storage area is away from general traffic and incompatible materials.

Do not accumulate more than the permitted volume of hazardous waste in the satellite area
as per your institution's policy.[8]

. Arranging for Disposal:

Once the waste container is full or has been in storage for the maximum allowed time (as per
institutional guidelines, often 12 months), arrange for a pickup from your institution's EHS or
a certified hazardous waste disposal contractor.[8]
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» Follow all institutional procedures for requesting a waste pickup.
6. Documentation:
e Maintain a log of the chemical waste generated, including the amount and date of disposal.

Disposal Workflow for Aminopurvalanol A

The following diagram illustrates the decision-making process and workflow for the proper
disposal of aminopurvalanol A in a laboratory setting.
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Caption: Disposal workflow for aminopurvalanol A.
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By adhering to these procedures, researchers can ensure the safe handling and disposal of
aminopurvalanol A, protecting both laboratory personnel and the environment, thereby
fostering a culture of safety and responsibility in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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